Cas no 2138093-16-8 ((3,3-dimethyl-1-propoxycyclohexyl)methyl(methyl)amine)

• Product Name: (3,3-dimethyl-1-propoxycyclohexyl)methyl(methyl)amine
• CAS No: 2138093-16-8
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 6564414
• PubChem ID: 165490211
• Update Time: 2025-10-30

(3,3-dimethyl-1-propoxycyclohexyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3,3-dimethyl-1-propoxycyclohexyl)methyl(methyl)amine
• EN300-1143952
• [(3,3-dimethyl-1-propoxycyclohexyl)methyl](methyl)amine
• 2138093-16-8

• Inchi： 1S/C13H27NO/c1-5-9-15-13(11-14-4)8-6-7-12(2,3)10-13/h14H,5-11H2,1-4H3
• InChI Key： ZWWCSKCVUPUTET-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CNC)CCCC(C)(C)C1

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on (3,3-dimethyl-1-propoxycyclohexyl)methyl(methyl)amine

The Compound CAS No. 2138093-16-8: (3,3-Dimethyl-1-Propoxycyclohexyl)Methyl(Methyl)Amine

The compound with CAS number 2138093-16-8, commonly referred to as (3,3-dimethyl-1-propoxycyclohexyl)methyl(methyl)amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with methyl and propoxy groups, along with a tertiary amine functional group. The cyclohexane ring serves as the central framework, while the tertiary amine provides nucleophilic properties that are crucial for its reactivity in chemical reactions.

Recent studies have highlighted the importance of tertiary amines in drug design, particularly in the development of bioisosteres and pharmacophores. The (3,3-dimethyl-1-propoxycyclohexyl) moiety in this compound contributes to its lipophilicity, making it an attractive candidate for drug delivery systems. Researchers have explored its potential as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, the compound can be prepared via a multi-step process involving alkylation and cyclization reactions. The use of alkylation agents and catalysts has been optimized to enhance yield and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process, aligning with the principles of green chemistry.

The compound's applications extend beyond pharmaceuticals. Its ability to act as a nucleophile makes it valuable in organic synthesis for forming carbon-nitrogen bonds. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched derivatives, which are critical for studying stereochemical effects in biological systems.

From an environmental perspective, the compound's biodegradability and toxicity have been assessed in accordance with regulatory standards. Studies indicate that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its potential for use in eco-friendly chemical processes.

Looking ahead, the integration of machine learning algorithms into chemical synthesis has opened new avenues for predicting optimal reaction conditions and identifying novel applications for (3,3-dimethyl-1-propoxycyclohexyl)methyl(methyl)amine. These tools are expected to accelerate drug discovery and material science initiatives involving this compound.

In conclusion, CAS No. 2138093-16-8 represents a versatile molecule with promising applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its role as a key player in modern chemistry and pharmacology.